1-((3,5-dimethylisoxazol-4-yl)methyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one

• IUPAC Name: 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-pyrrolidin-1-ylsulfonylpyridin-2-one
• InChI: InChI=1S/C15H19N3O4S/c1-11-13(12(2)22-16-11)10-17-7-5-6-14(15(17)19)23(20,21)18-8-3-4-9-18/h5-7H,3-4,8-10H2,1-2H3
• InChI Key: CPNVRJFWALHYHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCC3
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol
• CAS No.: 1396630-39-9

Description

1-((3,5-dimethylisoxazol-4-yl)methyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C15H19N3O4S and its molecular weight is 337.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Compounds with structural features similar to the target molecule have been synthesized through innovative methods, demonstrating the chemical reactivity and versatility of these molecules in creating a variety of functional materials. For instance, the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates has been reported, serving as useful scaffolds for highly functionalized 3-(pyridin-3-yl)isoxazoles-5-carboxylic acid derivatives and isoxazole-annulated heterocycles (Ruano, Fajardo, & Martín, 2005). Such compounds are of interest for their potential applications in medicinal chemistry and materials science due to their rich functionalization potential.

Biological Activities

Research on compounds structurally related to the target molecule has also explored their biological activities. For example, studies have reported on the synthesis of new pyrazolopyridines and their antioxidant, antitumor, and antimicrobial activities (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013). These findings underscore the potential of such compounds in developing new therapeutic agents, offering insights into their interaction with biological systems and their efficacy in treating various diseases.

Materials Science Applications

Compounds related to the target molecule have also found applications in materials science, particularly in the development of conducting polymers and other functional materials. The electrochemical polymerization of derivatized bis(pyrrol-2-yl) arylenes to yield polymers with low oxidation potentials illustrates the utility of these compounds in creating stable, electrically conducting materials (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996). Such materials are of significant interest for electronic devices, sensors, and other applications where conductivity and stability are crucial.